Cas no 2172211-56-0 (7-(piperidin-1-yl)thieno3,2-bpyridine-5-carboxylic acid)

• Product Name: 7-(piperidin-1-yl)thieno3,2-bpyridine-5-carboxylic acid
• CAS No: 2172211-56-0
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 5975065
• PubChem ID: 165602680
• Update Time: 2025-11-01

7-(piperidin-1-yl)thieno3,2-bpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-(piperidin-1-yl)thieno3,2-bpyridine-5-carboxylic acid
• EN300-1652919
• 7-(piperidin-1-yl)thieno[3,2-b]pyridine-5-carboxylic acid
• 2172211-56-0

• Inchi： 1S/C13H14N2O2S/c16-13(17)10-8-11(15-5-2-1-3-6-15)12-9(14-10)4-7-18-12/h4,7-8H,1-3,5-6H2,(H,16,17)
• InChI Key： HTYFOPNBRKVLJG-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=C(C=C(C(=O)O)N=2)N1CCCCC1

Computed Properties

• Exact Mass: 262.07759887g/mol
• Monoisotopic Mass: 262.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.7Ų

Additional information on 7-(piperidin-1-yl)thieno3,2-bpyridine-5-carboxylic acid

Comprehensive Overview of 7-(piperidin-1-yl)thieno[3,2-b]pyridine-5-carboxylic acid (CAS No. 2172211-56-0)

7-(piperidin-1-yl)thieno[3,2-b]pyridine-5-carboxylic acid (CAS No. 2172211-56-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the thienopyridine family, which is known for its diverse biological activities. The presence of a piperidine moiety and a carboxylic acid functional group enhances its potential as a building block for drug discovery and material science applications.

In recent years, the demand for thienopyridine derivatives has surged, driven by their applications in developing kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds. Researchers are particularly interested in 7-(piperidin-1-yl)thieno[3,2-b]pyridine-5-carboxylic acid due to its ability to modulate key biological pathways. Its CAS number 2172211-56-0 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

The synthesis of 7-(piperidin-1-yl)thieno[3,2-b]pyridine-5-carboxylic acid involves multi-step organic reactions, including cyclization and functional group interconversion. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. These innovations align with the broader trend of green chemistry, which emphasizes sustainable and efficient synthetic methods.

One of the most discussed topics in the context of thienopyridine derivatives is their role in targeted therapy. For instance, 7-(piperidin-1-yl)thieno[3,2-b]pyridine-5-carboxylic acid has shown promise in preclinical studies for its potential to inhibit specific protein-protein interactions. This aligns with the current focus on precision medicine, where compounds with high selectivity are prioritized.

Another area of interest is the compound's physicochemical properties, such as solubility, stability, and bioavailability. These factors are critical for its formulation into drug delivery systems. Researchers are exploring nanocarriers and prodrug strategies to enhance the efficacy of 7-(piperidin-1-yl)thieno[3,2-b]pyridine-5-carboxylic acid in vivo.

The agrochemical industry is also investigating thienopyridine derivatives for their potential as pesticides and herbicides. The structural versatility of 7-(piperidin-1-yl)thieno[3,2-b]pyridine-5-carboxylic acid allows for the design of compounds with improved environmental compatibility and target specificity.

In summary, 7-(piperidin-1-yl)thieno[3,2-b]pyridine-5-carboxylic acid (CAS No. 2172211-56-0) is a compound of significant scientific and industrial interest. Its applications span drug discovery, material science, and agrochemical development, making it a versatile tool for researchers. As the field of heterocyclic chemistry continues to evolve, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.